Cas no 1702185-36-1 (6-cyclopentylhexan-2-one)

• Product Name: 6-cyclopentylhexan-2-one
• CAS No: 1702185-36-1
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6422403
• PubChem ID: 58870345
• Update Time: 2025-06-22

6-cyclopentylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentylhexan-2-one
• EN300-1838866
• 1702185-36-1
• SCHEMBL14262605

• Inchi： 1S/C11H20O/c1-10(12)6-2-3-7-11-8-4-5-9-11/h11H,2-9H2,1H3
• InChI Key： IVPZKBXOMYXQGG-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCC1CCCC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-cyclopentylhexan-2-one

6-Cyclopentylhexan-2-One: A Comprehensive Overview

The compound 6-cyclopentylhexan-2-one, also known by its CAS number CAS No. 1702185-36-1, is a fascinating molecule with a diverse range of applications in various industries. This compound is a bicyclic ketone, characterized by its unique structure that combines a cyclopentane ring with a six-carbon chain, featuring a ketone group at the second position. Its chemical formula is C₁₁H₁₈O, and it has a molecular weight of 166.24 g/mol.

The synthesis of 6-cyclopentylhexan-2-one typically involves multi-step organic reactions, often employing methods such as the Claisen condensation or the use of transition metal catalysts to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly valuable in pharmaceutical research and chiral resolution processes.

In terms of physical properties, 6-cyclopentylhexan-2-one exhibits a melting point of approximately 45°C and a boiling point around 175°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound also demonstrates moderate stability under ambient conditions, though it may undergo oxidation or other side reactions in the presence of strong oxidizing agents.

The applications of 6-cyclopentylhexan-2-one span across multiple fields. In the fragrance industry, it serves as a key ingredient in perfumes and personal care products due to its pleasant floral aroma. Recent studies have highlighted its potential as a precursor for bioactive compounds, including anti-inflammatory and antimicrobial agents. For instance, researchers have reported that derivatives of this compound exhibit significant inhibitory effects on enzymes associated with chronic inflammatory diseases.

In the pharmaceutical sector, 6-cyclopentylhexan-2-one has been explored as a building block for complex natural product mimics. Its rigid bicyclic structure provides an excellent scaffold for drug design, particularly in the development of protease inhibitors and kinase modulators. Cutting-edge research has also focused on its use in click chemistry reactions, where it acts as a versatile coupling partner for constructing bioactive molecules with improved pharmacokinetic profiles.

The environmental impact of CAS No. 1702185-36-1 has been a subject of recent scrutiny. Studies indicate that while the compound itself is not inherently hazardous, its degradation products may pose risks to aquatic ecosystems if not properly managed. To address this, green chemistry approaches have been proposed for its synthesis and application, emphasizing the use of renewable feedstocks and energy-efficient processes.

In conclusion, 6-cyclopentylhexan-2-one, with its distinctive chemical properties and versatile applications, remains a focal point in contemporary chemical research. As advancements in synthetic methodologies and analytical techniques continue to unfold, this compound is poised to play an even more significant role in shaping innovative solutions across various industries.